Cas no 646450-68-2 (Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]-)

Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]- structure
646450-68-2 structure
Product Name:Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]-
CAS No:646450-68-2
MF:C22H22N4O2
MW:374.435684680939
CID:420864
Update Time:2024-01-29

Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]-
    • Benzonitrile, 4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]-
    • Inchi: 1S/C22H22N4O2/c1-15-24-21-11-19(28-14-17-6-4-16(12-23)5-7-17)8-9-20(21)22(25-15)26-10-2-3-18(26)13-27/h4-9,11,18,27H,2-3,10,13-14H2,1H3/t18-/m0/s1
    • InChI Key: AFJZGVQCPNUQBE-SFHVURJKSA-N
    • SMILES: C(#N)C1=CC=C(COC2=CC3C(C=C2)=C(N2CCC[C@H]2CO)N=C(C)N=3)C=C1

Computed Properties

  • Exact Mass: 374.17446

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 558.8±50.0 °C(Predicted)
  • PSA: 82.27
  • pka: 14.77±0.10(Predicted)

Benzonitrile,4-[[[4-[(2S)-2-(hydroxymethyl)-1-pyrrolidinyl]-2-methyl-7-quinazolinyl]oxy]methyl]- Related Literature

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